Cas no 108195-35-3 (4(1H)-PYRIMIDINONE, 2-ETHYL-5-FLUORO-6-METHYL-)

• Product Name: 4(1H)-PYRIMIDINONE, 2-ETHYL-5-FLUORO-6-METHYL-
• CAS No: 108195-35-3
• MF: C₇H₉FN₂O
• MW: 156.157564878464
• CID: 3304035
• PubChem ID: 136228741
• Update Time: 2025-06-20

4(1H)-PYRIMIDINONE, 2-ETHYL-5-FLUORO-6-METHYL- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-PYRIMIDINONE, 2-ETHYL-5-FLUORO-6-METHYL-
• 2-ethyl-5-fluoro-6-methylpyrimidin-4-ol
• AKOS015341078
• 108195-35-3
• EN300-1614071
• 2-ethyl-5-fluoro-6-methyl-3,4-dihydropyrimidin-4-one
• Z1270003725

• Inchi： 1S/C7H9FN2O/c1-3-5-9-4(2)6(8)7(11)10-5/h3H2,1-2H3,(H,9,10,11)
• InChI Key： ZCNBRUADFOUHKN-UHFFFAOYSA-N
• SMILES： FC1C(NC(CC)=NC=1C)=O

Computed Properties

• Exact Mass: 156.06989108Da
• Monoisotopic Mass: 156.06989108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.5Ų

Additional information on 4(1H)-PYRIMIDINONE, 2-ETHYL-5-FLUORO-6-METHYL-

4(1H)-PYRIMIDINONE, 2-ETHYL-5-FLUORO-6-METHYL- (CAS No. 108195-35-3): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

The compound 4(1H)-PYRIMIDINONE, 2-ETHYL-5-FLUORO-6-METHYL- (CAS No. 108195-35-3) represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic compound, characterized by its pyrimidinone core structure, has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The presence of ethyl, fluoro, and methyl substituents on the pyrimidine ring imparts unique physicochemical properties, making it a valuable scaffold for designing novel therapeutic agents.

Recent studies have highlighted the potential of 4(1H)-PYRIMIDINONE, 2-ETHYL-5-FLUORO-6-METHYL- as a key intermediate in the synthesis of bioactive molecules. Its structural motif is particularly relevant in the development of small-molecule inhibitors targeting various biological pathways. For instance, modifications at the 2-, 5-, and 6-position of the pyrimidinone ring have been explored for their ability to modulate enzyme activity and receptor binding affinity. This flexibility has enabled researchers to fine-tune the pharmacokinetic and pharmacodynamic profiles of derived compounds.

In the realm of oncology, 4(1H)-PYRIMIDINONE, 2-ETHYL-5-FLUORO-6-METHYL- has been investigated for its potential role in inhibiting kinases and other enzymes involved in cancer cell proliferation. Preliminary in vitro studies have demonstrated promising results, showing that derivatives of this compound can selectively inhibit aberrant signaling pathways in tumor cells while maintaining minimal toxicity to healthy tissues. The fluoro substituent, in particular, has been shown to enhance metabolic stability and binding affinity, contributing to improved drug efficacy.

The fluoro moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to improve lipophilicity and metabolic resistance. In the context of 4(1H)-PYRIMIDINONE, 2-ETHYL-5-FLUORO-6-METHYL-, the fluorine atom at the 5-position plays a crucial role in optimizing drug-target interactions. This has led to the development of several lead compounds that are currently undergoing further preclinical evaluation. The ethyl group at the 2-position adds another layer of structural diversity, allowing for fine-tuning of solubility and bioavailability.

Advances in computational chemistry have further accelerated the discovery process for derivatives of 4(1H)-PYRIMIDINONE, 2-ETHYL-5-FLUORO-6-METHYL-*>. Molecular modeling techniques have been employed to predict binding modes and affinity for various targets, enabling rational design of next-generation compounds. These computational approaches have complemented experimental efforts, providing a more efficient pipeline from hit identification to lead optimization.

The methyl group at the 6-position contributes to the overall steric environment of the molecule, influencing both solubility and interactions with biological targets. This substituent has been strategically incorporated to enhance pharmacokinetic properties while maintaining high binding affinity. The combination of ethyl, fluoro, and methyl groups on the pyrimidinone core creates a multifaceted scaffold that is amenable to further derivatization.

Recent publications have also explored synthetic methodologies for 4(1H)-PYRIMIDINONE, 2-ETHYL-*5*-FLUORO-*6*-METHYL-* using green chemistry principles. These methods emphasize atom economy and minimal waste generation, aligning with growing environmental concerns in pharmaceutical manufacturing. The development of sustainable synthetic routes not only reduces costs but also enhances scalability for industrial production.

In conclusion,4(1H)-PYRIMIDINONE, 2 ETHYL, 5 FLUORO, 6 METHYL (CAS No. 108195*35*3) represents a promising candidate for further exploration in drug discovery. Its unique structural features and demonstrated biological activity make it a valuable building block for developing novel therapeutics across multiple disease areas. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of chemical and pharmaceutical innovation.